Cas no 39703-76-9 (4H-1,2-Oxazine, 5,6-dihydro-3-methyl-)

• Product Name: 4H-1,2-Oxazine, 5,6-dihydro-3-methyl-
• CAS No: 39703-76-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1510636
• PubChem ID: 12307804
• Update Time: 2025-04-21

4H-1,2-Oxazine, 5,6-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2-Oxazine, 5,6-dihydro-3-methyl-
• 3-methyl-5,6-dihydro-4H-oxazine
• 39703-76-9
• DTXSID00487019
• 2-oxazine methyl ester

• Inchi： 1S/C5H9NO/c1-5-3-2-4-7-6-5/h2-4H2,1H3
• InChI Key： KKCCXLHUHDRXPE-UHFFFAOYSA-N
• SMILES： O1CCCC(C)=N1

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Oxime ethers